Cas no 76270-20-7 (5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride)

5-Methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride is a heterocyclic organic compound featuring a 1,2-oxazole (isoxazole) core substituted with a phenyl group at the 3-position and a methyl group at the 5-position, with an amine functionality at the 4-position. The hydrochloride salt enhances its stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of antimicrobial and anti-inflammatory agents. Its well-defined structure and high purity ensure reproducibility in reactions, supporting its use in medicinal chemistry and drug discovery workflows.

5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride structure

76270-20-7 structure

Product Name:5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride

CAS No:76270-20-7

MF:

MW:

CID:4658607

PubChem ID:12601616

Update Time:2025-10-22

5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride

5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM443914-100mg	5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride	76270-20-7	95%+	100mg	$74	2023-03-20
Chemenu	CM443914-250mg	5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride	76270-20-7	95%+	250mg	$89	2023-03-20
Chemenu	CM443914-500mg	5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride	76270-20-7	95%+	500mg	$136	2023-03-20
Chemenu	CM443914-1g	5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride	76270-20-7	95%+	1g	$171	2023-03-20
Biosynth	BDA27020-50 mg	5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride	76270-20-7		50mg	$87.00	2023-01-05
Biosynth	BDA27020-100 mg	5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride	76270-20-7		100MG	$139.00	2023-01-05
Biosynth	BDA27020-250 mg	5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride	76270-20-7		250MG	$262.50	2023-01-05
Biosynth	BDA27020-500 mg	5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride	76270-20-7		500MG	$420.00	2023-01-05
Biosynth	BDA27020-1000 mg	5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride	76270-20-7		1g	$670.00	2023-01-05
Enamine	EN300-1270254-0.05g	5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride	76270-20-7	95.0%	0.05g	$22.0	2025-03-21

5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride Related Literature

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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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Additional information on 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride

Research Brief on 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride (CAS: 76270-20-7): Recent Advances and Applications

5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride (CAS: 76270-20-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential use in drug discovery and development.

Recent studies have highlighted the role of 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have explored its utility in the development of pharmacologically active molecules, particularly in the areas of anti-inflammatory and antimicrobial agents. The compound's unique structural features, including the oxazole ring and phenyl substituent, contribute to its ability to interact with various biological targets.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in inhibiting specific enzymes involved in inflammatory pathways. The research team utilized molecular docking and in vitro assays to elucidate the binding interactions between 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride and the target enzymes, providing valuable insights into its mechanism of action. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial activity of 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its promise as a scaffold for designing new antibiotics.

The synthesis and optimization of 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride have also been a focus of recent research. Advances in green chemistry approaches have enabled more efficient and environmentally friendly synthesis routes, as detailed in a 2023 publication in Organic Process Research & Development. These improvements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Looking ahead, the potential applications of 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride extend beyond its current uses. Ongoing research is exploring its role in cancer therapy, neurodegenerative diseases, and other therapeutic areas. The compound's versatility and demonstrated biological activity make it a valuable candidate for future drug development efforts.

In conclusion, 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride (CAS: 76270-20-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthesis and optimization, position it as a key player in the development of new therapeutic agents. Continued research and collaboration across disciplines will be essential to fully realize its potential and translate these findings into clinical applications.